Cas no 2361642-15-9 (1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one)
1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[7,8-Dihydro-2-(hydroxymethyl)-4H-pyrazolo[1,5-a][1,4]diazepin-5(6H)-yl]-2-propen-1-one
- 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one
-
- Inchi: 1S/C11H15N3O2/c1-2-11(16)13-4-3-5-14-10(7-13)6-9(8-15)12-14/h2,6,15H,1,3-5,7-8H2
- InChI Key: DYVYZOKBFUVPNQ-UHFFFAOYSA-N
- SMILES: C(N1CCCN2N=C(CO)C=C2C1)(=O)C=C
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 502.5±38.0 °C(Predicted)
- pka: 13.65±0.10(Predicted)
1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26604734-0.05g |
1-[2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-5-yl]prop-2-en-1-one |
2361642-15-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one
Comprehensive Overview of 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-5-ylprop-2-en-1-one (CAS No. 2361642-15-9)
In the rapidly evolving field of medicinal chemistry, 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-5-ylprop-2-en-1-one (CAS No. 2361642-15-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a][1,4]diazepine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
The compound's hydroxymethyl and prop-2-en-1-one functional groups contribute to its reactivity, making it a valuable intermediate in synthetic organic chemistry. Recent studies have explored its role in the design of kinase inhibitors, a hot topic in oncology research. Given the growing demand for precision medicine, CAS No. 2361642-15-9 is being investigated for its ability to modulate key signaling pathways implicated in cancer progression.
From an SEO perspective, users frequently search for terms like "pyrazolo[1,5-a][1,4]diazepine derivatives" and "kinase inhibitor scaffolds," reflecting the compound's relevance in contemporary research. Additionally, queries such as "synthetic routes for CAS 2361642-15-9" highlight the practical interest in its preparation. This aligns with the broader trend of optimizing synthetic methodologies for complex heterocycles, a focus area in pharmaceutical R&D.
The 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-5-ylprop-2-en-1-one scaffold also intersects with the burgeoning field of fragment-based drug design (FBDD). Fragment libraries increasingly incorporate such motifs due to their balanced physicochemical properties and potential for lead optimization. This trend is evident in the rising number of publications and patents featuring related structures, underscoring the compound's strategic importance.
Another area of exploration is the compound's potential in central nervous system (CNS) drug development. The diazepine moiety, a well-known pharmacophore in neuroactive compounds, has prompted investigations into its blood-brain barrier permeability. With mental health disorders becoming a global priority, molecules like CAS No. 2361642-15-9 are being scrutinized for their ability to interact with neurotransmitter receptors.
Environmental and regulatory considerations are also shaping research around this compound. As green chemistry principles gain traction, scientists are evaluating sustainable synthetic approaches for 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-5-ylprop-2-en-1-one. This includes catalytic methods and solvent optimization, addressing the industry's push toward eco-friendly manufacturing.
In summary, 1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-5-ylprop-2-en-1-one represents a multifaceted tool in modern chemistry. Its applications span from oncology to neuroscience, while its synthetic accessibility makes it a favorite among medicinal chemists. As research continues to unravel its full potential, this compound is poised to remain a key player in the development of next-generation therapeutics.
2361642-15-9 (1-2-(hydroxymethyl)-4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepin-5-ylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)